Cas no 926231-58-5 (4-amino-2-chloro-N,N-diethylbenzamide)

• Product Name: 4-amino-2-chloro-N,N-diethylbenzamide
• CAS No: 926231-58-5
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 4659881
• Update Time: 2025-05-23

4-amino-2-chloro-N,N-diethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-chloro-N,N-diethylbenzamide
• Benzamide, 4-amino-2-chloro-N,N-diethyl-
• BMB23158
• 4-amino-2-chloro-N,N-diethylbenzamide, AldrichCPR

• Inchi： 1S/C11H15ClN2O/c1-3-14(4-2)11(15)9-6-5-8(13)7-10(9)12/h5-7H,3-4,13H2,1-2H3
• InChI Key： RJFITOJPVXDCPN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N(CC)CC)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 2.1
• Topological Polar Surface Area: 46.3

Additional information on 4-amino-2-chloro-N,N-diethylbenzamide

4-Amino-2-Chloro-N,N-Diethylbenzamide: A Comprehensive Overview

4-Amino-2-chloro-N,N-diethylbenzamide, identified by the CAS number 926231-58-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure, comprising an amino group at the 4-position, a chlorine substituent at the 2-position, and a diethylamide group attached to the benzene ring, contributes to its versatile chemical properties.

The synthesis of 4-amino-2-chloro-N,N-diethylbenzamide involves a series of well-established organic reactions, including nucleophilic substitution and amide formation. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to enhance reaction selectivity and yield, which is particularly relevant for large-scale production.

One of the most promising applications of 4-amino-2-chloro-N,N-diethylbenzamide lies in its use as an intermediate in drug discovery. The compound's ability to act as a bioisostere or a scaffold for medicinal chemists has been highlighted in several recent studies. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's.

In addition to its pharmaceutical applications, 4-amino-2-chloro-N,N-diethylbenzamide has shown potential in agrochemicals. Its ability to modulate plant growth hormones has been explored in agricultural research, with preliminary results indicating enhanced crop yields under controlled conditions. This dual functionality underscores the compound's versatility and highlights its importance in both medical and agricultural sectors.

The physical and chemical properties of 4-amino-2-chloro-N,N-diethylbenzamide have been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into the compound's molecular geometry and intermolecular interactions, which are critical for understanding its reactivity and stability.

From a sustainability perspective, recent research has focused on optimizing the synthesis of CAS No. 926231-58-5 to minimize waste and reduce environmental impact. Green chemistry principles have been applied to develop solvent-free reaction conditions and catalytic processes that enhance atom economy.

In conclusion, 4-amino-2-chloro-N,N-diethylbenzamide, with its unique structure and diverse applications, remains a focal point for scientific research and industrial development. As advancements in synthetic methodologies continue to emerge, the potential for this compound to contribute to innovative solutions across multiple disciplines is immense.